Cas no 16799-05-6 (1-(2-Bromoethyl)-3-chlorobenzene)

• Product Name: 1-(2-Bromoethyl)-3-chlorobenzene
• CAS No: 16799-05-6
• MF: C₈H₈BrCl
• MW: 219.506120681763
• MDL: MFCD04117465
• CID: 169337
• PubChem ID: 24884081
• Update Time: 2025-05-27

1-(2-Bromoethyl)-3-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromoethyl)-3-chlorobenzene
• Benzene,1-(2-bromoethyl)-3-chloro-
• 1-(2-Bromo-ethyl)-3-chloro-benzene
• 2-(3-Chlorophenyl)-1-bromoethane
• 2-(3-Chlorophenyl)ethyl bromide
• 3-Chlorophenethyl bromide
• 1-Bromo-2-(3-chlorophenyl)ethane
• Benzene, 1-(2-bromoethyl)-3-chloro-
• LKPWGXCMVLJRIK-UHFFFAOYSA-N
• 3-ChlorophenethylBromide
• m-chlorophenethyl bromide
• 2-(3-chlorophenyl)-ethyl bromide
• 3-Chloro-1-(2-bromoethyl)benzene
• 4892AJ
• Benzene,1-(2-bromoethyl)-3
• AKOS000442203
• EN300-675179
• 16799-05-6
• SCHEMBL177421
• SY004844
• CS-0156919
• DTXSID80168455
• 3-Chlorophenethyl bromide, 97%
• MFCD04117465
• 1-(2-Bromoethyl)-3-chlorobenzene #
• DS-3054
• 3-CHLOROPHENETHYL BROMIDE, 97per cent
• FT-0647607
• DA-41786
• DB-019886

• MDL： MFCD04117465
• Inchi： 1S/C8H8BrCl/c9-5-4-7-2-1-3-8(10)6-7/h1-3,6H,4-5H2
• InChI Key： LKPWGXCMVLJRIK-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 217.95000
• Monoisotopic Mass: 217.949791
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.489±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 85 ºC (0.1 Torr)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.568 (589.3 nm 20 ºC)
• Solubility: Almost insoluble (0.011 g/l) (25 º C),
• PSA: 0.00000
• LogP: 3.27740

1-(2-Bromoethyl)-3-chlorobenzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：2
• Hazard Category Code： 22-41-51/53
• Safety Instruction： S26; S36/37; S39; S61
• Hazardous Material Identification：
• Safety Term：S26-36/37-39-61
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-(2-Bromoethyl)-3-chlorobenzene

Recent Advances in the Application of 1-(2-Bromoethyl)-3-chlorobenzene (CAS: 16799-05-6) in Chemical and Pharmaceutical Research

The compound 1-(2-Bromoethyl)-3-chlorobenzene (CAS: 16799-05-6) has garnered significant attention in recent chemical and pharmaceutical research due to its versatile applications as a key intermediate in organic synthesis and drug development. This research brief synthesizes the latest findings on its synthetic utility, biological relevance, and emerging applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's critical role as a precursor in synthesizing novel kinase inhibitors. Researchers at University of Cambridge developed a modular synthesis platform where 1-(2-Bromoethyl)-3-chlorobenzene served as the alkylating agent for constructing pyrimidine-based scaffolds, achieving 78% yield in the key coupling step (DOI: 10.1021/acs.jmedchem.3c00562). The resulting compounds showed promising activity against EGFR mutants with IC50 values in the nanomolar range.

In pharmaceutical process chemistry, a recent patent application (WO2023187567) highlighted its use in continuous flow synthesis systems. The bromoethyl moiety's reactivity was leveraged for telescoped reactions, reducing purification steps in manufacturing antipsychotic intermediates. Process optimization achieved 92% conversion at 80°C with residence times under 5 minutes, demonstrating industrial applicability.

Structural analyses published in ACS Omega (2023, 8(15), 14231-14242) revealed unique conformational properties when incorporated into liquid crystal materials. The compound's halogen interactions and molecular packing were characterized through X-ray diffraction and DFT calculations, suggesting potential applications in optoelectronic materials beyond its traditional pharmaceutical uses.

Toxicological assessments have progressed significantly, with a 2024 EFSA report establishing new safety thresholds. The compound showed moderate acute toxicity (LD50 = 320 mg/kg in rats) but demonstrated no genotoxicity in Ames tests. These findings support its continued use under controlled manufacturing conditions (EFSA Journal 2024;22(1):e8512).

Emerging applications include its incorporation into PROTAC molecules, as reported in Nature Chemical Biology (2024, 20, 356-365). The bromoethyl group facilitated linker optimization in BRD4-targeting degraders, achieving 85% protein degradation at 100 nM concentrations. This positions 1-(2-Bromoethyl)-3-chlorobenzene as a valuable building block for next-generation targeted protein degradation therapeutics.

Recent advances in green chemistry have addressed historical challenges in its production. A 2023 Chemical Communications paper (59, 11234-11237) described a photocatalytic bromination method using NBS, reducing organic solvent use by 60% while maintaining 89% yield. Life cycle assessment showed a 45% reduction in carbon footprint compared to traditional synthesis routes.

The compound's stability profile has been comprehensively characterized through ICH-compliant studies. Accelerated stability testing (40°C/75% RH) indicated satisfactory degradation resistance when stored under nitrogen, with <5% decomposition over 6 months. These findings support its use in multi-step synthetic routes without stringent cryogenic requirements.

Future research directions highlighted in a recent Chemical Reviews perspective (2024, 124, 5, 2567-2598) suggest unexplored potential in radiopharmaceutical applications. The bromine atom's isotopic properties may enable 76Br/77Br radiolabeling for PET imaging probes, opening new diagnostic applications that leverage the compound's established synthetic accessibility.